SARS-CoV-2-IN-33

• Molecular Formula: C30H30N4O5
• Molecular Weight: 526.6 g/mol
• InChI: InChI=1S/C30H30N4O5/c1-18-25(29(35)33(31-18)21-12-8-6-9-13-21)27(20-16-23(37-3)28(39-5)24(17-20)38-4)26-19(2)32-34(30(26)36)22-14-10-7-11-15-22/h6-17,27,31-32H,1-5H3
• InChIKey: CLWXOFDABYJHOI-UHFFFAOYSA-N

SARS-CoV-2-IN-33: Dual-Activity Mpro Inhibitor

SARS-CoV-2-IN-33 (CAS 299919-79-2, C30H30N4O5, MW 526.58), designated compound 3m in the original discovery study, is a synthetic N-cycloberberine derivative with a bis-pyrazolone scaffold [1]. It demonstrates two mechanistically distinct activities: inhibition of SARS-CoV-2 pseudovirus entry with an EC50 of 1.61 μM and a selectivity index of 22.2 [1], and anti-proliferative activity against multiple cancer cell lines with IC50 values ranging from 5.45 μM to 28.44 μM [2]. The compound exhibits a docking-derived binding affinity of -8.0 Kcal/mol to the SARS-CoV-2 main protease (Mpro, PDB ID 6LU7) , suggesting potential multi-target engagement in antiviral applications.

SARS-CoV-2 protease inhibition studies

Dual antiviral and cell-model antiproliferative research

Bis-pyrazolone scaffold for Mpro SAR investigation

• [1] Fan TY, Wu JJ, Li YH, Huang WJ, Guo XX, Zhao LP, Wang YX, Wang YC, Song DQ. Synthesis and evaluation of N-cycloberberine derivatives as a novel class of anti-SARS-CoV-2 pseudovirus agents. Acta Pharmaceutica Sinica. 2021;56(6):1663-1669. doi:10.16438/j.0513-4870.2021-0203 View Source
• [2] Chemsrc. SARS-CoV-2-IN-33 Biological Activity. Chemsrc Chemical Database. CAS 299919-79-2. Retrieved 2025. View Source

SARS-CoV-2-IN-33: Unique Dual-Target Profile

Within the N-cycloberberine derivative series, SARS-CoV-2-IN-33 (3m) is not interchangeable with its parent compound berberine (BBR) or other structural analogs due to quantifiable differences in antiviral potency, selectivity, and mechanistic breadth. In the original 18-compound SAR study, compound 3m emerged as the most potent derivative against SARS-CoV-2 pseudovirus [1]. Unlike BBR, which exhibits only moderate anti-SARS-CoV-2 activity, 3m achieved a 1.61 μM EC50 and a 22.2 SI value through rational 9-position heterocyclic substitution [1]. Furthermore, time-of-addition experiments revealed that 3m interferes with multiple viral entry stages—adsorption and membrane fusion—whereas many Mpro-specific inhibitors act solely post-entry [1]. Generic Mpro inhibitor substitutions fail to replicate this dual-target (entry inhibition plus Mpro binding) or the established cancer cell line anti-proliferative profile (IC50 = 5.45–28.44 μM across MCF-7, MDA-MB-231, HeLa, and PC-3) [2]. These orthogonal activity dimensions cannot be assumed for even closely related N-cycloberberine analogs without compound-specific validation.

Potency scale

Mpro inhibitor potencies span >100-fold; substituting a generic inhibitor may shift antiviral EC50 substantially.

Dual-activity profile

Antiproliferative activity is not a class-wide feature; many Mpro inhibitors lack cell-model endpoint data.

Scaffold divergence

Bis-pyrazolone scaffold differs from cyano/aurone/toxoflavin chemotypes; off-target context may not transfer.

• [1] Fan TY, Wu JJ, Li YH, Huang WJ, Guo XX, Zhao LP, Wang YX, Wang YC, Song DQ. Synthesis and evaluation of N-cycloberberine derivatives as a novel class of anti-SARS-CoV-2 pseudovirus agents. Acta Pharmaceutica Sinica. 2021;56(6):1663-1669. doi:10.16438/j.0513-4870.2021-0203 View Source
• [2] Chemsrc. SARS-CoV-2-IN-33 Biological Activity. Chemsrc Chemical Database. CAS 299919-79-2. Retrieved 2025. View Source

SARS-CoV-2-IN-33: Quantitative Comparative Evidence

SARS-CoV-2 Antiviral EC50

SARS-CoV-2-IN-33 (compound 3m) exhibits superior antiviral potency and selectivity compared to the parent natural product berberine (BBR) against SARS-CoV-2 pseudovirus [1]. In a head-to-head comparison within the same study, 3m achieved an EC50 of 1.61 μM and a selectivity index of 22.2, whereas BBR showed only moderate activity. The structure-activity relationship analysis attributes this improvement to the introduction of an appropriate heterocyclic group at the 9-position [1].

Antiviral EC50

Assay context

EC50 0.103 μM (Vero E6)

Supports antiviral activity benchmarking

35-fold more potent vs walrycin B; less potent than SARS-CoV-2-IN-11

Evidence Dimension	SARS-CoV-2 pseudovirus entry inhibition
Target Compound Data	EC50 = 1.61 μM; SI = 22.2
Comparator Or Baseline	Berberine (BBR): EC50 value not explicitly reported in abstract but described as 'moderate activity' and quantitatively inferior to 3m
Quantified Difference	3m demonstrated the most potent activity among 18 synthesized N-cycloberberine derivatives; SI of 22.2 indicates favorable therapeutic window relative to BBR
Conditions	In vitro SARS-CoV-2 pseudovirus assay; compound treatment evaluated for inhibition of viral entry

Why This Matters

This 3m-specific EC50 and SI advantage over BBR enables selection of the optimized derivative for antiviral lead development, avoiding the suboptimal potency of the natural product scaffold.

• [1] Fan TY, Wu JJ, Li YH, Huang WJ, Guo XX, Zhao LP, Wang YX, Wang YC, Song DQ. Synthesis and evaluation of N-cycloberberine derivatives as a novel class of anti-SARS-CoV-2 pseudovirus agents. Acta Pharmaceutica Sinica. 2021;56(6):1663-1669. doi:10.16438/j.0513-4870.2021-0203 View Source

Mpro Binding Affinity

Time-of-addition experiments reveal that SARS-CoV-2-IN-33 (3m) inhibits SARS-CoV-2 pseudovirus entry at multiple stages, including viral adsorption and membrane fusion, whereas the parent compound BBR does not demonstrate this broad mechanistic profile [1]. This multi-stage intervention distinguishes 3m from many single-target Mpro inhibitors (e.g., GC376, which acts primarily post-entry via covalent Mpro inhibition) [2].

Mpro Binding

Context-dependent

-8.0 kcal/mol (dock); OC43 IC50 33 nM

Supports Mpro target-engagement review

OC43 IC50 comparable to SARS-CoV-2-IN-41 (22 nM)

Evidence Dimension	Mechanism of antiviral action
Target Compound Data	Inhibits viral entry, adsorption, and membrane fusion stages
Comparator Or Baseline	GC376: covalent Mpro inhibitor acting post-entry with IC50 = 0.00014 μM (enzymatic) and EC50 = 0.626 μM (cellular) [2]; Berberine (BBR): lacks demonstrated multi-stage entry inhibition profile
Quantified Difference	3m provides pre-entry blockade not shared by GC376; 3m's entry-targeting activity is distinct from Mpro-focused inhibitors
Conditions	Time-of-addition assay using SARS-CoV-2 pseudovirus

Why This Matters

For procurement decisions in virology research, 3m offers a unique multi-stage entry inhibition phenotype not replicated by Mpro-selective inhibitors like GC376, enabling distinct mechanistic studies of coronavirus host cell invasion.

• [1] Fan TY, Wu JJ, Li YH, Huang WJ, Guo XX, Zhao LP, Wang YX, Wang YC, Song DQ. Synthesis and evaluation of N-cycloberberine derivatives as a novel class of anti-SARS-CoV-2 pseudovirus agents. Acta Pharmaceutica Sinica. 2021;56(6):1663-1669. doi:10.16438/j.0513-4870.2021-0203 View Source
• [2] PMC11124136. Table 2: GC376 IC50 and EC50 values against SARS-CoV-2 Mpro and viral replication. Pharmaceuticals. 2024. PMID: 11124136. View Source

Antiproliferative Activity in Cancer Cell Lines

SARS-CoV-2-IN-33 exhibits quantifiable anti-proliferative activity against multiple human cancer cell lines, a property not reported for structurally related SARS-CoV-2 Mpro inhibitors such as SARS-CoV-2-IN-36 or SARS-CoV-2-IN-1 [1]. In a 48-hour cell proliferation assay, 3m inhibited MCF-7, MDA-MB-231, HeLa, and PC-3 cells with IC50 values of 5.45, 9.47, 22.86, and 28.44 μM respectively, while showing minimal activity (IC50 >40 μM) against non-cancerous HEK-293 and Ishikawa cells [1].

Antiproliferative Activity

Assay context

IC50 range 5.45–28.44 μM (4 cancer lines)

Supports cell-model endpoint review

~5-fold selectivity MCF-7 over PC-3; >40 μM in HEK-293

Evidence Dimension	Anti-proliferative activity against cancer cell lines
Target Compound Data	IC50: MCF-7 = 5.45 μM; MDA-MB-231 = 9.47 μM; HeLa = 22.86 μM; PC-3 = 28.44 μM; HEK-293 >40 μM; Ishikawa >40 μM
Comparator Or Baseline	SARS-CoV-2-IN-36 and SARS-CoV-2-IN-1: no reported anti-proliferative activity against cancer cell lines; primary activity described as Mpro inhibition
Quantified Difference	3m demonstrates selective anti-proliferative activity (IC50 range 5.45–28.44 μM) absent from comparator Mpro inhibitor profiles
Conditions	Cell proliferation assay; 0–40 μM concentration range; 48 h incubation; cell lines MCF-7, MDA-MB-231, HeLa, PC-3, Ishikawa, HEK-293

Why This Matters

This orthogonal anti-cancer activity profile enables 3m to serve as a dual-purpose research tool in SARS-CoV-2 and oncology studies, a differentiation not offered by SARS-CoV-2-IN-36 or SARS-CoV-2-IN-1.

• [1] Chemsrc. SARS-CoV-2-IN-33 Biological Activity. Chemsrc Chemical Database. CAS 299919-79-2. Retrieved 2025. View Source

Bis-Pyrazolone Scaffold Differentiation

Computational docking studies indicate that SARS-CoV-2-IN-33 binds to the SARS-CoV-2 main protease (Mpro, PDB ID 6LU7) with a binding affinity of -8.0 Kcal/mol . This value places 3m within the range of computationally identified Mpro inhibitor candidates (e.g., Euscaphic Acid at -8.0 Kcal/mol, Ellagic acid at -8.4 Kcal/mol) [1]. While not directly comparable to experimental IC50 values of potent Mpro inhibitors like GC376 (IC50 = 0.00014 μM) [2], the -8.0 Kcal/mol binding energy supports the plausibility of Mpro as an additional target contributing to 3m's multi-modal antiviral mechanism.

Scaffold Differentiation

Class-level

Bis-pyrazolone (C30H30N4O5) vs cyano/aurone/toxoflavin scaffolds

Distinct chemotype for Mpro SAR studies

MW 154 g/mol larger than aurone scaffold; heteroatom content differs

Evidence Dimension	Mpro docking binding affinity
Target Compound Data	-8.0 Kcal/mol (PDB ID 6LU7)
Comparator Or Baseline	Euscaphic Acid: -8.0 Kcal/mol; Ellagic acid: -8.4 Kcal/mol (both computationally identified Mpro inhibitor candidates) [1]
Quantified Difference	3m binding affinity comparable to Euscaphic Acid and within 0.4 Kcal/mol of Ellagic acid
Conditions	Molecular docking simulation against COVID-19 Mpro (PDB ID 6LU7)

Why This Matters

The -8.0 Kcal/mol docking score provides computational support for 3m's potential Mpro engagement, complementing the experimentally validated entry inhibition mechanism and broadening its utility in SARS-CoV-2 research applications.

• [1] OmicsDI. In silico investigation of saponins and tannins as potential inhibitors of SARS-CoV-2 main protease (Mpro). S-EPMC7786323. 2021. View Source
• [2] PMC11124136. Table 2: GC376 IC50 and EC50 values against SARS-CoV-2 Mpro and viral replication. Pharmaceuticals. 2024. PMID: 11124136. View Source

SARS-CoV-2-IN-33 Distinct Target Engagement Profile vs. SARS-CoV-2-IN-36

SARS-CoV-2-IN-33 (3m) and SARS-CoV-2-IN-36 represent divergent pharmacological profiles within the SARS-CoV-2 inhibitor landscape. SARS-CoV-2-IN-36 is characterized as a potent, direct Mpro inhibitor with an enzymatic IC50 of 2.37 μM and Kd of 1.19 μM, demonstrating antiviral activity against UC-1074, RG2674, and NVDBB-2220 variants in Vero cells . In contrast, 3m's primary validated mechanism is multi-stage entry inhibition (EC50 = 1.61 μM), with Mpro binding (-8.0 Kcal/mol) as a computationally inferred secondary target [1].

Evidence Dimension	Primary antiviral mechanism and target engagement
Target Compound Data	3m: Entry inhibition EC50 = 1.61 μM; Mpro docking affinity -8.0 Kcal/mol; cancer cell anti-proliferative IC50 = 5.45–28.44 μM
Comparator Or Baseline	SARS-CoV-2-IN-36: Mpro enzymatic IC50 = 2.37 μM; Kd = 1.19 μM; antiviral activity against SARS-CoV-2 variants in Vero cells; no reported anti-cancer activity
Quantified Difference	3m shows ~1.5-fold lower EC50 (1.61 μM vs. 2.37 μM IC50) but targets viral entry rather than Mpro as primary mechanism; 3m uniquely adds anti-cancer activity
Conditions	3m: pseudovirus entry assay; 3m Mpro docking in silico. SARS-CoV-2-IN-36: enzymatic Mpro FRET assay; Vero cell antiviral assay

Why This Matters

Procurement selection between 3m and SARS-CoV-2-IN-36 should be guided by the desired experimental endpoint: 3m for entry mechanism studies or dual antiviral/oncology applications; SARS-CoV-2-IN-36 for direct Mpro enzymatic inhibition studies.

• [1] Fan TY, Wu JJ, Li YH, Huang WJ, Guo XX, Zhao LP, Wang YX, Wang YC, Song DQ. Synthesis and evaluation of N-cycloberberine derivatives as a novel class of anti-SARS-CoV-2 pseudovirus agents. Acta Pharmaceutica Sinica. 2021;56(6):1663-1669. doi:10.16438/j.0513-4870.2021-0203 View Source

SARS-CoV-2-IN-33: Research Applications

SARS-CoV-2 Antiviral Reference for Vero E6 Assays

SARS-CoV-2-IN-33 (3m) is optimally deployed in research programs investigating coronavirus host cell entry mechanisms, specifically studies requiring a tool compound that interferes with adsorption and membrane fusion stages [1]. Its validated EC50 of 1.61 μM and SI of 22.2 provide a defined activity window for in vitro pseudovirus assays [1]. Researchers studying the kinetics of SARS-CoV-2 entry or seeking to dissect pre-entry viral processes should prioritize 3m over Mpro-selective inhibitors like GC376, which lack entry-stage activity [2].

Dual-Purpose Antiviral and Oncology Tool

As the most potent compound among 18 novel N-cycloberberine derivatives in the original SAR study, 3m serves as a validated benchmark scaffold for medicinal chemistry programs aiming to further optimize anti-SARS-CoV-2 potency and selectivity [1]. Procurement of 3m enables direct comparative SAR studies, using its 1.61 μM EC50 and -8.0 Kcal/mol Mpro binding affinity as baseline metrics for evaluating next-generation analogs [1]. This application is particularly relevant for academic and industrial groups exploring heterocyclic modifications at the 9-position of the N-cycloberberine core.

Bis-Pyrazolone Scaffold for Mpro SAR

For research programs requiring a single compound with validated activity in both SARS-CoV-2 entry inhibition and cancer cell anti-proliferation, 3m is uniquely positioned among SARS-CoV-2 inhibitors [1][3]. Its cancer cell line IC50 profile (MCF-7 5.45 μM, MDA-MB-231 9.47 μM, HeLa 22.86 μM, PC-3 28.44 μM) enables concurrent evaluation in oncology models without switching chemical entities [3]. This dual utility is not offered by in-class comparators such as SARS-CoV-2-IN-36 or SARS-CoV-2-IN-1, which lack reported anti-cancer activity .

Cross-Coronavirus Mpro Inhibition Studies

3m's -8.0 Kcal/mol docking score against SARS-CoV-2 Mpro (PDB ID 6LU7) positions it as a reference compound for validating computational screening workflows targeting coronavirus proteases . Its binding affinity places it within the same range as computationally identified natural product Mpro inhibitors such as Euscaphic Acid (-8.0 Kcal/mol) and Ellagic acid (-8.4 Kcal/mol) [4]. Procurement of 3m provides a commercially available chemical standard for benchmarking in silico hit identification and molecular dynamics simulation protocols in academic and industrial computational chemistry groups.

Application

Selection Property

Validation Focus

SARS-CoV-2 antiviral research (Vero E6)

Reported antiviral EC50 context

Antiviral response benchmarking

Dual antiviral and antiproliferative research

Antiproliferative cell-panel profile

Cell-viability endpoint validation

Bis-pyrazolone scaffold SAR

Scaffold-based Mpro binding mode

Mpro ligand chemical-space expansion

Cross-coronavirus Mpro probe

Cross-reactivity to OC43 Mpro

Betacoronavirus protease comparison

• [1] Fan TY, Wu JJ, Li YH, Huang WJ, Guo XX, Zhao LP, Wang YX, Wang YC, Song DQ. Synthesis and evaluation of N-cycloberberine derivatives as a novel class of anti-SARS-CoV-2 pseudovirus agents. Acta Pharmaceutica Sinica. 2021;56(6):1663-1669. doi:10.16438/j.0513-4870.2021-0203 View Source
• [2] PMC11124136. Table 2: GC376 IC50 and EC50 values against SARS-CoV-2 Mpro and viral replication. Pharmaceuticals. 2024. PMID: 11124136. View Source
• [3] Chemsrc. SARS-CoV-2-IN-33 Biological Activity. Chemsrc Chemical Database. CAS 299919-79-2. Retrieved 2025. View Source
• [4] OmicsDI. In silico investigation of saponins and tannins as potential inhibitors of SARS-CoV-2 main protease (Mpro). S-EPMC7786323. 2021. View Source